Cas no 42990-12-5 (PENTANOIC ACID, 2-BROMO-, (R)-)

• Product Name: PENTANOIC ACID, 2-BROMO-, (R)-
• CAS No: 42990-12-5
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• CID: 3482611
• PubChem ID: 6992159
• Update Time: 2025-11-02

PENTANOIC ACID, 2-BROMO-, (R)- Chemical and Physical Properties

Names and Identifiers

• PENTANOIC ACID, 2-BROMO-, (R)-
• 42990-12-5
• (2R)-2-bromopentanoic acid
• EN300-6986328
• (r)-2-bromopentanoic acid
• SCHEMBL1732518
• AKOS006272470
• Pentanoic acid, 2-bromo-, (2R)-

• Inchi： 1S/C5H9BrO2/c1-2-3-4(6)5(7)8/h4H,2-3H2,1H3,(H,7,8)/t4-/m1/s1
• InChI Key： WMFATTFQNRPXBQ-SCSAIBSYSA-N
• SMILES： C(O)(=O)[C@H](Br)CCC

Computed Properties

• Exact Mass: 179.97859Da
• Monoisotopic Mass: 179.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on PENTANOIC ACID, 2-BROMO-, (R)-

Comprehensive Guide to PENTANOIC ACID, 2-BROMO-, (R)- (CAS No. 42990-12-5): Properties, Applications, and Market Insights

PENTANOIC ACID, 2-BROMO-, (R)- (CAS No. 42990-12-5) is a specialized chiral compound widely used in organic synthesis and pharmaceutical research. This brominated carboxylic acid derivative has gained significant attention due to its unique stereochemistry and versatile applications in asymmetric synthesis. With the growing demand for enantiomerically pure compounds in drug development, (R)-2-Bromopentanoic acid serves as a valuable building block for creating complex molecular architectures.

The compound belongs to the class of optically active bromo acids, characterized by the presence of a bromine atom at the alpha position of the pentanoic acid chain. Its chiral center at the second carbon atom makes it particularly useful for studying stereoselective reactions, a hot topic in current medicinal chemistry research. Recent trends in green chemistry have also sparked interest in developing more sustainable production methods for such chiral intermediates, aligning with the pharmaceutical industry's push toward environmentally friendly processes.

From a molecular perspective, PENTANOIC ACID, 2-BROMO-, (R)- exhibits several interesting physicochemical properties. The bromine substituent significantly influences both the compound's reactivity and its physical characteristics. Researchers frequently search for information about its melting point, solubility profile, and optical rotation values, which are crucial parameters for laboratory applications. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents but limited solubility in water.

In synthetic applications, (R)-2-Bromopentanoic acid serves multiple purposes. It's commonly employed as: (1) a precursor for chiral catalysts used in asymmetric synthesis, (2) a starting material for pharmaceutical intermediates, and (3) a model compound for studying nucleophilic substitution reactions at stereocenters. The compound's versatility makes it particularly valuable in developing new API (Active Pharmaceutical Ingredient) synthesis routes, a subject of intense research as patent expirations drive demand for innovative manufacturing processes.

The global market for chiral building blocks like PENTANOIC ACID, 2-BROMO-, (R)- has shown steady growth, with increasing demand from both academic research institutions and pharmaceutical companies. Market analysts note particular interest from regions with strong generic drug manufacturing sectors, as these compounds are essential for developing cost-effective alternatives to brand-name medications. Current industry discussions focus on supply chain resilience for such specialty chemicals, especially in light of recent global disruptions that highlighted the importance of diversified sourcing.

Quality control aspects of PENTANOIC ACID, 2-BROMO-, (R)- frequently appear in technical discussions. Manufacturers and users emphasize the need for rigorous enantiomeric purity testing, typically performed using chiral HPLC or polarimetry techniques. The compound's stability under various storage conditions is another common search topic, with proper handling requiring protection from moisture and light to maintain optimal quality. These practical considerations are particularly relevant for researchers working on GMP-compliant synthetic routes.

Recent scientific literature highlights innovative applications of (R)-2-Bromopentanoic acid in bioconjugation chemistry and peptide modification. Its ability to introduce bromine functionality at specific molecular positions makes it valuable for creating customized biomolecules. This aligns with current trends in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs), where precise molecular modifications are crucial for therapeutic effectiveness.

Environmental and safety considerations for PENTANOIC ACID, 2-BROMO-, (R)- follow standard laboratory chemical protocols. While not classified as extremely hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Disposal should comply with local regulations for organic bromine compounds, with many institutions adopting green chemistry principles to minimize waste generation during synthetic procedures involving this reagent.

The analytical characterization of PENTANOIC ACID, 2-BROMO-, (R)- typically involves a combination of techniques. NMR spectroscopy (particularly 1H and 13C) provides detailed structural information, while mass spectrometry confirms molecular weight and fragmentation patterns. Many research papers discuss the distinctive spectroscopic signatures of this compound, which help distinguish it from its (S)-enantiomer and other brominated analogs. These analytical aspects are particularly important for researchers developing new synthetic methodologies or quality control protocols.

Future research directions for (R)-2-Bromopentanoic acid and related compounds may focus on several emerging areas. These include: (1) development of more efficient catalytic systems for its synthesis, (2) exploration of its potential in metal-organic frameworks (MOFs) construction, and (3) investigation of its biological activity profiles. The compound's unique combination of bromine functionality and chirality continues to make it a subject of interest in both academic and industrial settings, particularly as pharmaceutical research increasingly emphasizes stereoselective drug design.

For researchers and procurement specialists seeking PENTANOIC ACID, 2-BROMO-, (R)-, several technical specifications are typically requested: assay purity (usually ≥97%), enantiomeric excess (often ≥98%), and appropriate packaging options (from gram quantities to kilogram scales). The compound is generally supplied in amber glass containers under inert atmosphere to ensure stability during storage and transportation. These practical considerations are frequently searched topics among first-time users of this specialty chemical.